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Compound of Interest

4-Methoxy-3,5-
Compound Name:
dimethylbenzenesulfonyl chloride

CAS No.: 75157-75-4

Cat. No.: B1613285

Get Quote

Executive Summary & Chemical Context[1][2][3][4]
[5][6]1[7][8]

4-Methoxy-3,5-dimethylbenzenesulfonyl chloride (MDMBSC) is a highly specific arylsulfonyl
chloride used primarily as a derivatizing agent and a protecting group in peptide synthesis
(arginine protection) and medicinal chemistry.[1] Its structural integrity is critical; however, like
all sulfonyl chlorides, it is moisture-sensitive and prone to hydrolysis.[1]

This guide moves beyond simple spectral listing. It establishes a causal link between the
synthetic origin of the molecule and its spectroscopic signature, providing a robust logic for
confirmation.

Structural Identity[3][9]

¢ |[UPAC Name: 4-Methoxy-3,5-dimethylbenzenesulfonyl chloride

¢ Molecular Formula:
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» Molecular Weight: 234.70 g/mol
o Key Structural Features:

o Symmetry (Plane of symmetry passing through C1 and C4).[1]

o Electrophilic Sulfonyl Chloride motif (

).[1]

o Electron-donating Methoxy group flanked by two Methyl groups (steric crowding).[1]

Synthetic Origin & Mechanistic Validation[3][8]

To elucidate the structure with confidence, one must understand the synthetic pathway. The
regiochemistry is dictated by Electrophilic Aromatic Substitution (

)[1]

Precursor: 2,6-Dimethylanisole.[1] Reagent: Chlorosulfonic acid (
).[1]

Mechanism-Based Prediction

The methoxy group (-OMe) is a strong ortho, para-activator.[1] The methyl groups (-Me) are
weak activators.[1] In 2,6-dimethylanisole:

e Positions 2,6: Blocked by methyl groups.[1][2]
o Positions 3,5: Meta to the strong -OMe director (disfavored).

o Position 4: Para to the -OMe director and meta to the -Me groups. This is the sterically and
electronically favored site for sulfonation.[1]

Therefore, the presence of the sulfonyl group at position 4 (relative to OMe) is chemically
mandated, resulting in the symmetric 4-Methoxy-3,5-dimethyl substitution pattern.
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Figure 1: Synthetic pathway dictating the regiochemistry of the target molecule.

Spectroscopic Characterization (The Evidence)
Due to the reactive nature of the

group, direct analysis must be performed in anhydrous solvents (

or

).

Infrared Spectroscopy (FT-IR)

IR provides the "Go/No-Go" decision on functional group integrity.[1]
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Wavenumber (

Functional Group Vibration Mode Diagnostic Value
)
Strong, sharp.[1]
Sulfonyl Chloride 1365 - 1380 confirms
[11[3]14]

Strong.[1] Paired with
Sulfonyl Chloride 1170 - 1190 the asymmetric
stretch.[1]

Weak.[1] Confirms

aromaticity.

Aromatic C-H 3000 - 3100

. . Methyl/Methoxy
Aliphatic C-H 2850 - 2960
stretches.[1]

Critical Check: A broad band appearing at 2500-3300
indicates hydrolysis to the sulfonic acid (

). If observed, the sample is degraded.[1]

Nuclear Magnetic Resonance ( NMR)

The symmetry of the molecule is the primary elucidation tool. The molecule possesses a plane
of symmetry, rendering the protons at positions 2 and 6 equivalent, and the methyl groups at 3
and 5 equivalent.

Solvent:

(Must be acid-free to prevent hydrolysis).[1]
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Chemical Shift
(

» Ppm)

Multiplicity

Integration

Assignment

Structural
Logic

7.60-7.75

Singlet (s)

2H

Ar-H (C2, C6)

Deshielded by
ortho-

[1] Singlet
confirms no
ortho/meta

neighbors.[1]

3.75-3.85

Singlet (s)

3H

-OCH

Typical methoxy
range.[1] Singlet
confirms

isolation.[1]

2.35-2.45

Singlet (s)

6H

Ar-CH

(x2)

Benzylic methyls.
[1] Integration of
6H confirms two
equivalent

methyls.[1]

Interpretation:

e The observation of only three singlets in the entire spectrum is definitive proof of the highly

symmetric 4-methoxy-3,5-dimethyl substitution pattern.

e Any splitting (doublets) would imply a loss of symmetry (e.g., 2,5-dimethyl isomer).

Mass Spectrometry (GC-MS | LC-MS)

« lonization: Electron Impact (El) or ESI (Positive mode if derivatized).[1]

e Molecular lon (

): 234 m/z.[1]

 |sotope Pattern: The presence of a single Chlorine atom dictates an
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ratio of approximately 3:1.[5][1]
» Fragmentation (El):
o 234 (
)
o 199 (
). Loss of chlorine.[1]
o 135 (

). Loss of sulfonyl chloride group (Tropylium-like cation derivative).[1]

Analytical Protocol: The "Derivatization Lock"

Direct analysis of sulfonyl chlorides can be inconsistent due to on-column hydrolysis during
HPLC or GC.[1] The most authoritative method for structure verification is to convert the
unstable chloride into a stable sulfonamide.[1]

Protocol: Morpholine Derivatization

This protocol creates a stable, crystalline derivative that yields sharp NMR/HPLC data.[1]

Preparation: Dissolve 50 mg of the candidate Sulfonyl Chloride in 1 mL dry

e Reaction: Add 1.2 equivalents of Morpholine and 1.5 equivalents of Triethylamine (TEA).
o Observation: Immediate precipitate (TEA

HCI) indicates successful coupling.[1]

o Workup: Wash with 1N HCI (removes excess amine), dry over

, and evaporate.
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e Analysis: Analyze the resulting 4-methoxy-3,5-dimethyl-N-morpholinobenzenesulfonamide.

Why this works: The sulfonamide is chemically stable, non-volatile, and provides an additional

backbone signal in NMR to verify the molar mass of the attached sulfonyl group.

Unknown Sample
(Candidate Material)

Direct Characteri

FT-IR (Neat) 1H NMR (CDCI3)
Check: 1370/1170 cm-1 Check: 3 Singlets

o If -SO2CI confirmed

Dérivatization( Jalidation)

React w/ Morpholine
+ Et3N

Stable Sulfonamide

l

HPLC/MS
Purity Check

Click to download full resolution via product page
Figure 2: Analytical workflow prioritizing derivatization for definitive structural proof.

Stability & Handling

» Hydrolysis Risk: High.[1] Reacts with atmospheric moisture to form 4-methoxy-3,5-
dimethylbenzenesulfonic acid and HCI.[1]
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Storage: Store under Nitrogen/Argon at +4°C.

Visual Indicator: Pure compound is a white/off-white solid.[1] Yellowing or liquefaction
indicates hydrolysis (formation of acidic oil).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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